6-bromo-1H-indazol-3-amine

• IUPAC Name: 6-bromo-1H-indazol-3-amine
• InChI: InChI=1S/C7H6BrN3/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H3,9,10,11)
• InChI Key: WLDHNAMVDBASAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NN=C2N
• Molecular Formula: C7H6BrN3
• DSSTOX Substance ID: DTXSID40383026
• Molecular Weight: 212.05 g/mol
• CAS RN: 404827-77-6

Description

6-bromo-1H-indazol-3-amine is a chemical compound with the molecular formula C7H6BrN3. It is a product of Thermo Scientific Chemicals. The compound is used in various scientific research and has been part of the Alfa Aesar product portfolio.

Synthesis Analysis

A series of indazole derivatives, which include 6-bromo-1H-indazol-3-amine, were designed and synthesized by a molecular hybridization strategy. The synthesis process involved the use of various chemical reactions and techniques. The synthesized compounds were then evaluated for their inhibitory activities against human cancer cell lines.

Molecular Structure Analysis

The molecular structure of 6-bromo-1H-indazol-3-amine is represented by the formula C7H6BrN3. This compound is part of the indazole family, which are nitrogenous heterocycles that are important components of many natural products and marketed drugs.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 6-bromo-1H-indazol-3-amine and its derivatives are complex and involve multiple steps. These reactions were carefully designed and executed to ensure the successful synthesis of the desired compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-bromo-1H-indazol-3-amine include a melting point range of 233.0-242.0°C. The compound appears as a white to light yellow crystalline powder.

Scientific Research Applications

Antitumor Activity

• Experimental Findings :
  • A study by Wang et al. . Compound 6o exhibited promising inhibitory effects against the K562 leukemia cell line (IC50 = 5.15 µM) while maintaining selectivity for normal cells (HEK-293, IC50 = 33.2 µM).

Tyrosine Kinase Inhibition

• .

Mechanism of Action

Target of Action

The primary targets of 6-bromo-1H-indazol-3-amine are cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) . The compound exhibits inhibitory activities against these cell lines . It has been demonstrated that the 1H-indazole-3-amine structure is an effective hinge-binding fragment .

Mode of Action

6-Bromo-1H-indazol-3-amine interacts with its targets by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner . This interaction results in changes in cell apoptosis and cell cycle .

Biochemical Pathways

The compound affects the apoptosis pathway and cell cycle, possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway . These pathways are crucial for cell survival and proliferation, and their disruption can lead to cell death and inhibition of tumor growth .

Pharmacokinetics

The compound’s inhibitory effect against various cancer cell lines suggests that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties that allow it to reach its target sites effectively .

Result of Action

The result of the compound’s action is the inhibition of cell growth in various cancer cell lines . For instance, one of the compounds exhibited a promising inhibitory effect against the K562 cell line with an IC50 (50% inhibition concentration) value of 5.15 µM . This compound also showed great selectivity for normal cells (HEK-293, IC50 = 33.2 µM) .

Synthesis routes and methods

Procedure details

The reaction mixture of 4-bromo-2-fluorobenzonitrile (10 g, 50 mmol), hydrazine hydrate (7.85 ml, 250 mmol) in n-butanol (60 mL) was heated at 130° C. for overnight. After cooling down to room temperature, the precipitated crystalline solid was filtered off and washed three times with ethyl acetate (15 mL each). The product was dried in vacuo (10.3 g).